Cas no 94002-16-1 (Phenol, 2,4-dimethyl-, 4-methylbenzenesulfonate)

• Product Name: Phenol, 2,4-dimethyl-, 4-methylbenzenesulfonate
• CAS No: 94002-16-1
• MF: C₁₅H₁₆O₃S
• MW: 276.350743293762
• CID: 1982586
• PubChem ID: 1722122
• Update Time: 2025-04-21

Phenol, 2,4-dimethyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dimethyl-, 4-methylbenzenesulfonate
• AN-652/33742010
• SCHEMBL6937937
• 94002-16-1
• (2,4-dimethylphenyl) 4-methylbenzenesulfonate
• 2,4-dimethylphenyl 4-methylbenzenesulfonate
• 4-(Tosyloxy)-m-xylene

• Inchi： 1S/C15H16O3S/c1-11-4-7-14(8-5-11)19(16,17)18-15-9-6-12(2)10-13(15)3/h4-10H,1-3H3
• InChI Key： JCCHEZOAIYYINI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 276.08201554Da
• Monoisotopic Mass: 276.08201554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų